Cas no 59920-54-6 (3-(2-Methoxyphenyl)phenol)

• Product Name: 3-(2-Methoxyphenyl)phenol
• CAS No: 59920-54-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD06802312
• CID: 2834488
• PubChem ID: 20099944
• Update Time: 2025-09-23

3-(2-Methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS004116581
• 59920-54-6
• BS-32610
• G62634
• DB-135077
• CHEMBL3815085
• 2'-Methoxy-[1,1'-biphenyl]-3-ol
• MFCD06802312
• SCHEMBL1029074
• 2'-Methoxy[1,1'-biphenyl]-3-ol
• 2-METHOXY-[1,1-BIPHENYL]-3-OL
• DTXSID70602459
• 2'-methoxybiphenyl-3-ol
• 3-(2-Methoxyphenyl)phenol

• MDL： MFCD06802312
• Inchi： 1S/C13H12O2/c1-15-13-8-3-2-7-12(13)10-5-4-6-11(14)9-10/h2-9,14H,1H3
• InChI Key： OCPARCZPYGOHOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 200.083729621Da
• Monoisotopic Mass: 200.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Methoxyphenyl)phenol

Professional Introduction to 3-(2-Methoxyphenyl)phenol (CAS No. 59920-54-6)

3-(2-Methoxyphenyl)phenol, chemically designated as CAS No. 59920-54-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a biphenolic structure, has garnered considerable attention due to its versatile applications and potential in various scientific domains.

The molecular formula of 3-(2-Methoxyphenyl)phenol is C₈H₉O₂, reflecting its aromatic nature and the presence of functional groups that contribute to its reactivity and utility. The phenolic hydroxyl group and the methoxy substituent on the aromatic ring are key features that make this compound a valuable intermediate in synthetic chemistry and a candidate for further derivatization.

In recent years, 3-(2-Methoxyphenyl)phenol has been explored for its potential in drug development. Its structural motif is reminiscent of natural products and bioactive molecules, suggesting possible applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor for more complex scaffolds that exhibit pharmacological activity.

One of the most compelling aspects of 3-(2-Methoxyphenyl)phenol is its ability to undergo various chemical transformations. The presence of both a hydroxyl and a methoxy group allows for reactions such as etherification, esterification, and coupling reactions, making it a versatile building block. These properties have been leveraged in the synthesis of novel compounds with potential therapeutic benefits.

Recent studies have highlighted the compound's significance in the development of antioxidant agents. The phenolic hydroxyl group is known for its ability to scavenge free radicals, making it an attractive candidate for formulations aimed at reducing oxidative stress. This has implications not only in pharmaceuticals but also in cosmetic formulations where anti-aging properties are sought after.

The pharmaceutical industry has taken notice of 3-(2-Methoxyphenyl)phenol's potential. Researchers are investigating its derivatives as candidates for treating various diseases, including inflammatory conditions and neurodegenerative disorders. The compound's ability to modulate biological pathways makes it a promising candidate for further exploration.

In addition to its pharmaceutical applications, 3-(2-Methoxyphenyl)phenol has found utility in material science. Its aromatic structure and reactivity make it suitable for the synthesis of polymers and advanced materials with specific properties. These materials could find applications in electronics, coatings, and other high-tech industries.

The synthesis of 3-(2-Methoxyphenyl)phenol itself is an area of active research. Chemists have developed several methods to produce this compound efficiently, often starting from readily available precursors. These synthetic routes are optimized for yield and purity, ensuring that researchers have access to high-quality material for their studies.

The chemical reactivity of 3-(2-Methoxyphenyl)phenol allows it to participate in a wide range of reactions. For instance, it can undergo nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions on the aromatic ring. This flexibility makes it an invaluable tool in organic synthesis.

In conclusion, 3-(2-Methoxyphenyl)phenol (CAS No. 59920-54-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance is likely to grow even further.